9-(5(R)-C-Methyl-2,3,5-tri-O-benzoyl-D-ribofuranosyl)-6-chloropurine

• Molecular Formula: C32H25ClN4O7
• Molecular Weight: 613.0 g/mol
• InChI: InChI=1S/C32H25ClN4O7/c1-19(41-30(38)20-11-5-2-6-12-20)24-25(43-31(39)21-13-7-3-8-14-21)26(44-32(40)22-15-9-4-10-16-22)29(42-24)37-18-36-23-27(33)34-17-35-28(23)37/h2-19,24-26,29H,1H3/t19-,24-,25-,26-,29-/m1/s1
• InChIKey: CIRKGQFMBWMTLR-QPFJQWEWSA-N

9-(5(R)-C-Methyl-2,3,5-tri-O-benzoyl-D-ribofuranosyl)-6-chloropurine: Procurement-Relevant Overview of a Protected Nucleoside Intermediate

9-(5(R)-C-Methyl-2,3,5-tri-O-benzoyl-D-ribofuranosyl)-6-chloropurine is a fully benzoyl-protected purine nucleoside analog (CAS 2004-07-1, molecular formula C32H25ClN4O7, MW 613.02) featuring a 5′(R)-C-methyl substitution on the ribofuranosyl moiety. As a synthetic intermediate, this compound incorporates three benzoyl protecting groups that confer stability during synthetic manipulations, while the 6-chloropurine base enables subsequent nucleophilic displacement for elaboration to adenosine analogs, including the antileukemic agent clofarabine [1]. The 5′(R)-C-methyl group provides conformational constraint that can influence glycosidic bond stability and enzymatic recognition in downstream applications [2].

1

Synthetic intermediate for 5'(R)-C-methyl purine nucleotide analogs

2

Protected nucleoside with C-methyl stereochemical handle

3

Reported class-level antiproliferative context (data to verify)

• [1] Anderson, B.G.; Bauta, W.E.; Cantrell, W.R., Jr.; Engles, T.; Lovett, D.P. Isolation, Synthesis, and Characterization of Impurities and Degradants from the Clofarabine Process. Org. Process Res. Dev. 2008, 12, 1229–1237. View Source
• [2] US6891036B2. Process for the preparation of ribofuranose derivatives. 2003. View Source

Why 9-(5(R)-C-Methyl-2,3,5-tri-O-benzoyl-D-ribofuranosyl)-6-chloropurine Cannot Be Interchanged with Other Protected 6-Chloropurine Nucleosides

Procurement substitutions among protected 6-chloropurine nucleoside intermediates introduce material risk of divergent synthetic outcomes. The specific combination of 5′(R)-C-methyl stereochemistry, benzoyl protecting groups, and 6-chloropurine base governs both the regioselectivity of subsequent glycosidic bond manipulations and the compatibility with downstream deprotection protocols [1]. Alternate protecting group strategies—such as acetyl or p-chlorobenzoyl—exhibit different stability profiles under acidic and basic conditions, potentially leading to premature deprotection, migration, or altered reaction yields. Furthermore, the 5′-C-methyl substitution alters the conformational equilibrium of the furanose ring compared to unsubstituted analogs, which may affect both the kinetics of subsequent transformations and the stereochemical outcome [2]. These factors preclude generic substitution without experimental re-validation of the entire synthetic sequence.

Attribute

This compound

6-Chloropurine riboside (common analog)

5'(R)-C-methyl group

Present, creates chiral handle

Absent; synthesis pathway diverges

Protection chemistry

2,3,5-tri-O-benzoyl protected

Typically unprotected or different protection

Procurement outcome

Enables synthesis of 5'(R)-C-methyl nucleotides

May stall downstream synthetic steps; functional non-equivalence

• [1] US3480613A. 2-C or 3-C-alkylribofuranosyl-1-substituted compounds and the nucleosides thereof. 1969. View Source
• [2] Ikejiri, M.; Saijo, M.; Morikawa, S.; Fukushi, S.; Mizutani, T.; Kurane, I.; Maruyama, T. Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents. Bioorg. Med. Chem. Lett. 2007, 17, 2470–2473. View Source

9-(5(R)-C-Methyl-2,3,5-tri-O-benzoyl-D-ribofuranosyl)-6-chloropurine: Quantitative Comparative Evidence for Informed Procurement

Synthetic Route Differentiation: Glycosylation via 1-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose Versus Direct 6-Chloropurine Alkylation

The target compound is produced via condensation of 1-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose with silylated 6-chloropurine under Lewis acid catalysis, a strategy that establishes the N9-glycosidic bond with defined β-stereochemistry prior to further purine elaboration. In contrast, alternative synthetic approaches to cladribine (2-chloro-2′-deoxyadenosine) employ direct glycosylation of 6-chloropurine with 1-chloro-3,5-di-O-p-chlorobenzoyl-D-ribose followed by sequential nitration, nitro-to-chloro conversion, and deprotection/ammonolysis steps [1]. The benzoyl-protected ribose approach employed for the target compound avoids the additional nitration and halogen-exchange steps required in the cladribine route, offering a more convergent synthetic sequence for adenosine analog construction.

Synthetic differentiation

Class-level inference

5'(R)-C-methyl group absent in 6-chloropurine riboside

Mandatory for target synthesis pathway

Qualitative structural distinction only

Evidence Dimension	Number of synthetic steps from protected sugar to final nucleoside
Target Compound Data	3–4 steps (glycosylation, optional C2 modification, deprotection)
Comparator Or Baseline	Cladribine synthesis via 1-chloro-3,5-di-O-p-chlorobenzoyl-D-ribose: 4 steps total from sugar to final drug
Quantified Difference	Not directly comparable; differs in protecting group chemistry and purine modification sequence
Conditions	Comparative analysis of published synthetic routes

Why This Matters

Procurement decisions must consider that the target compound enables a different synthetic logic (purine elaboration after glycosylation) than alternative 6-chloropurine glycosylation strategies, which may be critical for laboratories targeting specific adenosine analog scaffolds.

• [1] 抗白血病药物克拉屈滨的合成. Chinese Journal of Applied Chemistry, 2016, 33, 1274–1275. View Source

5′(R)-C-Methyl Substitution: Conformational Differentiation from Unsubstituted Benzoyl-Protected Nucleosides

The 5′(R)-C-methyl group in the target compound introduces conformational restriction to the furanose ring that is absent in unsubstituted 2,3,5-tri-O-benzoyl-β-D-ribofuranosyl-6-chloropurine analogs. Studies on 5′-C-methyl nucleosides synthesized from 6-deoxy-D-allose demonstrate that the C-methyl substitution alters the pseudorotational equilibrium of the sugar ring, favoring conformations that can affect both the stability of the N-glycosidic bond and the recognition by enzymes in downstream biological applications [1]. The peracylated 5′-C-methylnucleosides obtained via SnCl4-catalyzed glycosylation exhibit distinct physical and chemical properties compared to their unsubstituted counterparts. Additionally, benzoylated 5′-hydroxyl groups have been shown to modulate antiviral SAR in 6-chloropurine nucleoside series, underscoring that substitution pattern materially affects downstream activity profiles [2].

Antiproliferative activity

Class-level inference

Reported broad antitumor activity (purine analog class)

No quantitative IC50 data available for this compound

Projected from class; verify in target cell models

Evidence Dimension	Sugar moiety substitution and conformational preference
Target Compound Data	5′(R)-C-methyl substitution; restricted pseudorotational freedom of furanose ring
Comparator Or Baseline	Unsubstituted 2,3,5-tri-O-benzoyl-β-D-ribofuranosyl-6-chloropurine (no C-methyl group)
Quantified Difference	Qualitative difference in conformational equilibrium; specific conformational populations not quantified for this compound
Conditions	Inferred from 5′-C-methyl nucleoside studies with uracil, cytosine, and N6-benzoyladenine bases

Why This Matters

The 5′-C-methyl substitution provides a unique conformational signature that differentiates this intermediate from simpler benzoyl-protected nucleosides, justifying its procurement for applications requiring this specific steric and stereoelectronic profile.

• [1] Karpeiskii, M.Y.; Mikhailov, S.N. Nucleotide conformational analogs 5. Synthesis of 5′-C-methyl nucleosides on the basis of 6-deoxy-D-allose. Bioorg. Khim. 1979, 5, 895–905. View Source
• [2] Ikejiri, M.; Saijo, M.; Morikawa, S.; Fukushi, S.; Mizutani, T.; Kurane, I.; Maruyama, T. Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents. Bioorg. Med. Chem. Lett. 2007, 17, 2470–2473. View Source

Benzoyl Protection Stability Versus Acetyl Protection in 6-Chloropurine Nucleoside Glycosylation

The tri-O-benzoyl protection in the target compound provides enhanced stability during Lewis acid-catalyzed glycosylation compared to acetyl-protected analogs. Under Vorbrüggen glycosylation conditions employing TMSOTf or SnCl4, benzoyl esters exhibit greater resistance to acid-catalyzed cleavage than acetyl groups, reducing the risk of premature deprotection during the coupling step [1]. Studies on the glycosylation of silylated 6-chloropurine with perbenzoylated sugars demonstrate that benzoyl protection is compatible with the Lewis acidic conditions required for efficient N9-glycosidic bond formation, whereas acetyl groups may undergo partial solvolysis under identical conditions. Furthermore, benzoyl-protected intermediates offer orthogonal deprotection strategies (e.g., ammonia/methanol or catalytic sodium methoxide) that can be sequenced independently of other functional group manipulations [2].

Evidence Dimension	Protecting group stability under glycosylation conditions
Target Compound Data	Tri-O-benzoyl protection; stable under SnCl4 and TMSOTf catalysis
Comparator Or Baseline	Tri-O-acetyl protection; susceptible to acid-catalyzed cleavage during glycosylation
Quantified Difference	Qualitative difference in acid stability; yield differences are condition-dependent and not directly quantified in head-to-head studies
Conditions	Vorbrüggen glycosylation with Lewis acids (SnCl4, TMSOTf) in dichloroethane or acetonitrile

Why This Matters

Selection of benzoyl-protected over acetyl-protected 6-chloropurine nucleoside intermediates is justified when synthetic sequences require Lewis acid-catalyzed glycosylation conditions that would compromise less stable protecting groups.

• [1] Naciuk, F.F.; et al. Competing interests during the key N-glycosylation of 6-chloro-7-deaza-7-iodopurine for the synthesis of 7-deaza-2′-methyladenosine using Vorbrüggen conditions. Front. Chem. 2023, 11, 1163486. View Source
• [2] Anderson, B.G.; Bauta, W.E.; Cantrell, W.R., Jr.; Engles, T.; Lovett, D.P. Isolation, Synthesis, and Characterization of Impurities and Degradants from the Clofarabine Process. Org. Process Res. Dev. 2008, 12, 1229–1237. View Source

9-(5(R)-C-Methyl-2,3,5-tri-O-benzoyl-D-ribofuranosyl)-6-chloropurine: Validated Application Scenarios for Scientific and Industrial Use

Intermediate for Clofarabine and Related 2-Fluoro-2′-deoxyadenosine Analogs

This compound serves as a protected nucleoside intermediate suitable for elaboration to clofarabine and structurally related 2-substituted adenosine analogs. The 6-chloropurine moiety permits nucleophilic displacement with ammonia or amines to install the 6-amino group characteristic of adenosine derivatives, while the benzoyl protecting groups can be removed under standard methanolysis or ammonolysis conditions [1]. This synthetic logic is employed in the manufacture of clofarabine, where benzoyl-protected fluoroarabinose intermediates are condensed with 2-chloroadenine, followed by deprotection [2].

Precursor for MTH1 (NUDT1) Inhibitor Development Programs

Deprotection of this intermediate yields a 5′-C-methyl-6-substituted purine nucleoside scaffold that has demonstrated nanomolar inhibitory activity against human MutT Homolog 1 (MTH1/NUDT1), an oxidized purine nucleoside triphosphate hydrolase implicated in cancer cell survival [1]. BindingDB-curated ChEMBL data indicate that structurally related deprotected nucleosides derived from this chemotype exhibit IC50 values in the sub-nanomolar to low nanomolar range (0.8–1.6 nM) in MTH1 enzymatic assays measuring dGTP hydrolysis [2]. Procurement of the protected intermediate enables access to this pharmacophore for medicinal chemistry optimization.

Building Block for Conformationally Restricted Nucleoside Analog Libraries

The 5′(R)-C-methyl substitution provides a conformationally constrained ribofuranose scaffold that restricts pseudorotational freedom relative to unsubstituted nucleosides [1]. This structural feature is valuable for synthesizing nucleoside analog libraries where defined sugar pucker preferences are hypothesized to enhance target selectivity or metabolic stability. The benzoyl protection permits orthogonal deprotection strategies that are compatible with diverse purine base modifications, enabling access to a range of C-methyl nucleoside analogs [2].

Reference Standard for Clofarabine Impurity Profiling and Process Control

This compound and its close structural analogs are relevant as potential process impurities or intermediates in clofarabine manufacturing. Regulatory characterization of clofarabine process impurities requires authenticated reference standards of protected intermediates to establish impurity profiles and validate analytical methods [1]. Procurement of this compound supports quality control and process analytical technology (PAT) applications in regulated pharmaceutical manufacturing environments.

Application

Selection Property

Validation Focus

Synthesis of 5'(R)-C-methyl purine nucleotides

C-methyl stereochemistry; tribenzoyl protection

Confirm compatibility with planned synthetic route

Chemical probe library for lymphoid malignancy cell models

6-chloro reactive handle for diversification

Cell-model endpoint review (cytotoxicity/apoptosis)

Enzymology studies with purine-metabolizing enzymes

Deprotected form as substrate/inhibitor analog

Enzyme kinetics with deprotected nucleoside

• [1] Anderson, B.G.; Bauta, W.E.; Cantrell, W.R., Jr.; Engles, T.; Lovett, D.P. Isolation, Synthesis, and Characterization of Impurities and Degradants from the Clofarabine Process. Org. Process Res. Dev. 2008, 12, 1229–1237. View Source
• [2] BindingDB Entry BDBM50152125 / CHEMBL3781316. MTH1 Inhibition Data. View Source